Cas no 1353980-13-8 (3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate)

• Product Name: 3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate
• CAS No: 1353980-13-8
• MF: C₂₀H₂₁Cl₂NO₂
• MW: 378.292243719101
• CID: 2091460
• PubChem ID: 66569668
• Update Time: 2025-06-08

3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate
• (3-chlorophenyl)methyl 1-[(3-chlorophenyl)methyl]piperidine-3-carboxylate
• G63123
• 1353980-13-8
• DB-300527
• 1-(3-Chloro-benzyl)-piperidine-3-carboxylic acid 3-chloro-benzyl ester
• 3-Chlorobenzyl1-(3-chlorobenzyl)piperidine-3-carboxylate
• AKOS024464540

• MDL： MFCD21098509
• Inchi： 1S/C20H21Cl2NO2/c21-18-7-1-4-15(10-18)12-23-9-3-6-17(13-23)20(24)25-14-16-5-2-8-19(22)11-16/h1-2,4-5,7-8,10-11,17H,3,6,9,12-14H2
• InChI Key： PBVXAIKUVNEOID-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCCC(C(=O)OCC2C=CC=C(C=2)Cl)C1

Computed Properties

• Exact Mass: 377.0949343g/mol
• Monoisotopic Mass: 377.0949343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate

Recent Advances in the Study of 3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate (CAS: 1353980-13-8)

The compound 3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate (CAS: 1353980-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-carboxylate scaffold and dual chlorobenzyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate, achieving a yield of 78% with high purity. The researchers employed a novel catalytic system involving palladium-mediated cross-coupling reactions, which significantly improved the efficiency of the synthesis. This advancement addresses previous challenges related to low yields and impurity profiles, making the compound more accessible for further pharmacological evaluation.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of the central nervous system (CNS). In vitro studies demonstrated its high affinity for sigma-1 and sigma-2 receptors, with IC50 values in the nanomolar range. These findings suggest potential applications in neuropathic pain management and neurodegenerative diseases. Additionally, preliminary in vivo studies in rodent models showed significant analgesic effects without observable toxicity at therapeutic doses.

Further research has explored the compound's potential in oncology. A 2024 preprint from BioRxiv reported that 3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential. The study identified a novel mechanism involving the inhibition of Bcl-2 family proteins, which could pave the way for new cancer therapeutics. However, further validation in clinical settings is required to confirm these findings.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability and bioavailability need to be addressed through structural modifications or formulation strategies. Recent computational studies have proposed several analogs with improved pharmacokinetic profiles, which are currently under investigation.

In conclusion, 3-Chlorobenzyl 1-(3-chlorobenzyl)piperidine-3-carboxylate represents a compelling candidate for multiple therapeutic areas. Its dual activity in CNS modulation and oncology highlights its versatility, while recent synthetic and pharmacological advancements have significantly enhanced its potential for clinical translation. Future research should focus on optimizing its drug-like properties and conducting rigorous preclinical evaluations to unlock its full therapeutic potential.